Cas no 62124-53-2 (Oxazole, 4-ethyl-2-(methylsulfinyl)-)
62124-53-2 structure
Product Name:Oxazole, 4-ethyl-2-(methylsulfinyl)-
CAS No:62124-53-2
MF:C6H9NO2S
MW:159.206160306931
CID:457176
PubChem ID:21329711
Update Time:2025-04-19
Oxazole, 4-ethyl-2-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4-ethyl-2-(methylsulfinyl)-
- 4-ethyl-2-methylsulfinyl-1,3-oxazole
- 4-Ethyl-2-(methanesulfinyl)-1,3-oxazole
- 62124-53-2
- SCHEMBL11527381
- DTXSID70612513
-
- Inchi: 1S/C6H9NO2S/c1-3-5-4-9-6(7-5)10(2)8/h4H,3H2,1-2H3
- InChI Key: NOXOKDZRWNZBPP-UHFFFAOYSA-N
- SMILES: S(C)(C1=NC(=CO1)CC)=O
Computed Properties
- Exact Mass: 159.03547
- Monoisotopic Mass: 159.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 43.1
Oxazole, 4-ethyl-2-(methylsulfinyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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